Cas no 134052-68-9 ((R)-4-CARBOXYPHENYLGLYCINE)

(R)-4-CARBOXYPHENYLGLYCINE structure
(R)-4-CARBOXYPHENYLGLYCINE structure
Product Name:(R)-4-CARBOXYPHENYLGLYCINE
CAS No:134052-68-9
MF:C9H9NO4
MW:195.172062635422
CID:824718
PubChem ID:6604711
Update Time:2024-11-02

(R)-4-CARBOXYPHENYLGLYCINE Chemical and Physical Properties

Names and Identifiers

    • (R)-4-CARBOXYPHENYLGLYCINE
    • (R)-4CPG
    • 4-Carboxyphenylglycine (R)-
    • 4-[(R)-amino(carboxy)methyl]benzoic acid
    • PD071281
    • (R)-4-(Amino(Carboxy)Methyl)BenzoicAcid
    • NCGC00024534-01
    • (R)-alpha-Amino-alpha-(4-carboxyphenyl)acetic acid
    • CHEMBL1402765
    • (R)-4-(Amino(Carboxy)Methyl)Benzoic Acid
    • SCHEMBL8258234
    • J-006477
    • CAS_134052-68-9
    • Tocris-0322
    • NCGC00024533-01
    • SR-01000597635-3
    • AKOS006275274
    • Tocris-0321
    • SR-01000597635
    • 134052-68-9
    • BDBM82251
    • CS-0020486
    • HY-100617B
    • DA-69187
    • Inchi: 1S/C9H9NO4/c10-7(9(13)14)5-1-3-6(4-2-5)8(11)12/h1-4,7H,10H2,(H,11,12)(H,13,14)/t7-/m1/s1
    • InChI Key: VTMJKPGFERYGJF-SSDOTTSWSA-N
    • SMILES: OC([C@@H](C1C=CC(C(=O)O)=CC=1)N)=O

Computed Properties

  • Exact Mass: 195.05300
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.62000
  • LogP: 1.16950

(R)-4-CARBOXYPHENYLGLYCINE Pricemore >>

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